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Compound of Interest

Compound Name: 3-Butenyltrimethylsilane

Cat. No.: B1266924

The proper disposal of 3-Butenyltrimethylsilane is critical for ensuring laboratory safety and
environmental protection. As a highly flammable and irritating chemical, it necessitates a
disposal process that adheres to strict regulatory guidelines. This guide provides a
comprehensive, step-by-step procedure for its safe handling and disposal, designed for
researchers, scientists, and drug development professionals.

Immediate Safety and Hazard Identification

Before handling 3-Butenyltrimethylsilane, it is essential to be fully aware of its hazards. This
chemical is a highly flammable liquid and vapor that can cause serious eye irritation and skin
irritation. Always consult the Safety Data Sheet (SDS) before use and wear appropriate
Personal Protective Equipment (PPE), including chemical-resistant gloves, safety goggles, and
a lab coat. All handling should occur in a well-ventilated area, such as a chemical fume hood,
away from heat, sparks, and open flames.

Quantitative Data Summary

For quick reference, the key physical and regulatory data for 3-Butenyltrimethylsilane are
summarized below.
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Property Value Reference
Chemical Formula C7H16Si --INVALID-LINK--
CAS Number 763-13-3 [1]

Molecular Weight 128.29 g/mol --INVALID-LINK--
Appearance Colorless to Brown clear liquid

Boiling Point 113 °C (235 °F) --INVALID-LINK--
Flash Point 4 °C (39 °F) --INVALID-LINK--
UN Number 1993

Hazard Class 3 (Flammable Liquid)

GHS Hazard Statements H225, H315, H319

Step-by-Step Disposal Protocol

The disposal of 3-Butenyltrimethylsilane is governed by federal, state, and local regulations,
primarily under the Resource Conservation and Recovery Act (RCRA) in the United States.[2]
[3][4] This "cradle-to-grave" system mandates that the generator is responsible for the waste
from its creation to its final, safe disposal.[4][5]

Step 1: Waste Minimization

Before beginning experimental work, consider strategies to minimize waste generation:

o Order Appropriately: Purchase only the quantities of 3-Butenyltrimethylsilane necessary for
your experiments.

o Optimize Scale: Where possible, reduce the scale of experiments to generate less waste.

e Inventory Management: Maintain a current chemical inventory to prevent ordering duplicates.

Step 2: Waste Collection and Segregation

Proper collection is crucial to prevent dangerous reactions.
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o Designated Container: Collect 3-Butenyltrimethylsilane waste in a dedicated, compatible
container. The container must be in good condition with a secure, leak-proof lid.

e Segregation: This waste must be segregated as a non-halogenated organic solvent.[6] Do
not mix it with incompatible waste streams such as acids, bases, or oxidizers.[6]

Step 3: Labeling and Storage (Satellite Accumulation
Area)

Waste must be accumulated at or near the point of generation in what is known as a Satellite
Accumulation Area (SAA).

o Proper Labeling: Immediately label the waste container with the words "Hazardous Waste,"
the full chemical name "3-Butenyltrimethylsilane,” and a clear indication of the hazard
(e.g., "Flammable Liquid").[7]

e Secure Storage: Keep the container tightly sealed except when adding waste.[5] Store it in a
designated, well-ventilated area away from ignition sources and incompatible materials.

Step 4: Arranging for Professional Disposal

Disposal of 3-Butenyltrimethylsilane must be handled by a licensed hazardous waste
disposal company. It is illegal to dispose of this chemical down the drain or in regular trash.[7]

» Contact EHS: Contact your institution's Environmental Health and Safety (EHS) or equivalent
department to schedule a waste pickup.

e Provide Information: Be prepared to provide accurate information about the waste stream to
the disposal professionals.

» Final Disposal: The SDS for 3-Butenyltrimethylsilane specifies that the final step is to
"Dispose of contents/ container to an approved waste disposal plant.” Your EHS department
will manage this process with a licensed contractor.

Step 5: Spill Management

In the event of a spill:
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Ensure Safety: Evacuate non-essential personnel and eliminate all ignition sources.

Ventilate: Ensure the area is well-ventilated.

Containment: Use an absorbent material like vermiculite or sand to contain the spill.

Collection: Carefully collect the absorbed material using non-sparking tools and place itin a
sealed, labeled container for disposal as hazardous waste.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of 3-Butenyltrimethylsilane waste in a laboratory setting.
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Caption: Logical workflow for the proper disposal of 3-Butenyltrimethylsilane waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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